(1R)-1-(1-Benzofuran-3-yl)ethanamine;hydrochloride

• IUPAC Name: (1R)-1-(1-benzofuran-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H11NO.ClH/c1-7(11)9-6-12-10-5-3-2-4-8(9)10;/h2-7H,11H2,1H3;1H/t7-;/m1./s1
• InChI Key: CXYUXSSHGFWLQN-OGFXRTJISA-N
• Canonical SMILES: CC(C1=COC2=CC=CC=C21)N.Cl
• Isomeric SMILES: C[C@H](C1=COC2=CC=CC=C21)N.Cl
• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• CAS No.: 2225126-67-8

Description

(1R)-1-(1-Benzofuran-3-yl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C10H12ClNO and its molecular weight is 197.66. The purity is usually 95%.
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Scientific Research Applications

Polymer and Material Science Applications

The derivative 1-(1-benzofuran-2yl)-3-(4-hydroxyphenyl)propen-1-one, related to (1R)-1-(1-Benzofuran-3-yl)ethanamine, has been synthesized and used in material science. This derivative was utilized in the synthesis of a methacrylate polymer with notable dielectric and thermal properties, as studied through techniques like NMR, FT-IR, TGA, DSC, and dielectric measurements. These properties suggest potential applications in advanced material design and electronics (Çelik & Coskun, 2018).

Bioactive Compounds and Pharmaceutical Applications

Several studies have focused on the synthesis of compounds using variations of (1R)-1-(1-Benzofuran-3-yl)ethanamine as key intermediates. These compounds exhibit promising antibacterial and antifungal activities, with some showing comparable effectiveness to medicinal standards like chloramphenicol and amphotericin B (Pejchal et al., 2015). Additionally, variants of this compound have been synthesized for potential use in inhibiting acetylcholinesterase and butyrylcholinesterase, which can be significant in treating diseases like Alzheimer's (Pejchal et al., 2011).

Chirality and Enantiomer Research

The compound's chiral nature has been explored in studies focusing on its enantiomers. For instance, an efficient synthesis and practical resolution of the compound's enantiomers were described, highlighting its application in developing chirally pure pharmaceuticals (Mathad et al., 2011). Another study employed lipase-catalyzed reactions to achieve kinetic resolution of racemic 1-(benzofuran-2-yl)ethanols, providing insights into enantiomer-selective synthesis methods (Paizs et al., 2003).

Natural Products Chemistry

In natural products chemistry, derivatives of (1R)-1-(1-Benzofuran-3-yl)ethanamine have been isolated from plants like Leontopodium alpinum. These derivatives, such as benzofurans and lignans, have shown moderate bioactivity, suggesting potential pharmaceutical applications (Dobner et al., 2003).